(3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol

• IUPAC Name: (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol
• InChI: InChI=1S/C11H12F3NO3S/c12-11(13,14)19(17,18)10-4-2-1-3-9(10)15-6-5-8(16)7-15/h1-4,8,16H,5-7H2/t8-/m0/s1
• InChI Key: MGTLWCFMHVEBGG-QMMMGPOBSA-N
• Canonical SMILES: C1CN(CC1O)C2=CC=CC=C2S(=O)(=O)C(F)(F)F
• Isomeric SMILES: C1CN(C[C@H]1O)C2=CC=CC=C2S(=O)(=O)C(F)(F)F
• Molecular Formula: C11H12F3NO3S
• Molecular Weight: 295.28 g/mol

Description

(3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol, also known as TFMP, is a chemical compound that has been of interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol is not fully understood, but it has been suggested that it may act as an enzyme inhibitor or modulator. (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition may lead to an increase in the levels of these neurotransmitters, which may have therapeutic effects.
Biochemical and Physiological Effects:
(3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has been shown to have various biochemical and physiological effects, such as inhibition of enzyme activity, modulation of neurotransmitter levels, and alteration of ion channel activity. (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

(3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has several advantages for use in lab experiments, including its high yield and purity, ease of synthesis, and potential for use in various fields. However, (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol also has limitations, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol, including the development of new synthetic methods, investigation of its potential as a drug candidate for various diseases, and exploration of its potential applications in material science and organic synthesis. Further research is also needed to better understand the mechanism of action of (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol and its potential effects on human health.
In conclusion, (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol is a chemical compound with potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol and its role in various fields of research.

Synthesis Methods

(3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol can be synthesized through a multistep process involving the reaction of 2-(trifluoromethylsulfonyl)phenylacetonitrile with various reagents, such as lithium aluminum hydride and hydrobromic acid. The final step involves the reduction of the resulting intermediate with sodium borohydride to yield (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol in high yield and purity.

Scientific Research Applications

(3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease. In material science, (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, (3S)-1-[2-(trifluoromethylsulfonyl)phenyl]pyrrolidin-3-ol has been employed as a reagent for the preparation of various compounds.